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Compound of Interest

Compound Name: 1,2,5-Trichloro-3-iodobenzene

Cat. No.: B1591966 Get Quote

An In-Depth Guide to the Proper Disposal of 1,2,5-Trichloro-3-iodobenzene

A Senior Application Scientist's Procedural Guide

Authored for laboratory professionals, this guide provides a comprehensive, step-by-step

framework for the safe handling and disposal of 1,2,5-Trichloro-3-iodobenzene. As a

halogenated aromatic compound, its management requires rigorous adherence to safety

protocols and environmental regulations to mitigate risks to personnel and the ecosystem.

Disclaimer: A Note on Specificity
Safety Data Sheets (SDS) and specific disposal protocols for the exact isomer 1,2,5-Trichloro-
3-iodobenzene (CAS No. 216393-66-7) are not readily available in public databases.[1]

Therefore, the following procedures are synthesized from established best practices for the

disposal of halogenated aromatic compounds and related trichlorobenzene isomers.[1][2] It is

imperative to consult your institution's Environmental Health and Safety (EHS) department and

a qualified hazardous waste management professional to ensure full compliance with all local,

state, and federal regulations.[1]

Hazard Identification and Characterization
1,2,5-Trichloro-3-iodobenzene is a halogenated aromatic hydrocarbon.[1] Halogenated

organic compounds are treated as hazardous due to their potential for environmental

persistence, bioaccumulation, and toxicity.[1] While specific toxicological data for this isomer is
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limited, related compounds like 1,2,4-trichlorobenzene are known to be harmful if swallowed,

cause skin and serious eye irritation, and may be toxic to aquatic life with long-lasting effects.

[3]

Table 1: Chemical and Hazard Profile

Property Value / Information Source

Chemical Name 1,2,5-Trichloro-3-iodobenzene [4][5]

CAS Number 216393-66-7 [4][5]

Molecular Formula C₆H₂Cl₃I [4]

Molecular Weight 307.34 g/mol [4]

Physical State Solid[1] [1]

Known Hazards

Based on related compounds:

Harmful if swallowed, Causes

serious eye irritation, Causes

skin irritation, May cause long-

lasting harmful effects to

aquatic life.[3][6]

[3][6]

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling 1,2,5-Trichloro-3-iodobenzene for any purpose, including disposal, a

thorough understanding of the required PPE is essential to prevent exposure.

Causality of PPE Selection: The selection of PPE is dictated by the potential routes of

exposure: inhalation of dusts, skin contact, and eye contact.[7] Halogenated aromatics can

cause significant irritation and may be absorbed through the skin.[6][8]

Table 2: Required Personal Protective Equipment (PPE)
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PPE Category Specification
Rationale and Best
Practices

Hand Protection

Chemical-resistant gloves

(e.g., Viton®, Nitrile rubber).[1]

[2]

Prevents direct skin contact.

Always inspect gloves for tears

or holes before use.

Contaminated gloves should

be disposed of as hazardous

waste.

Eye/Face Protection

Safety goggles with side-

shields or a full-face shield.[6]

[7]

Protects against splashes of

solutions or accidental contact

with dust, which can cause

serious eye irritation.[6]

Skin/Body Protection

A lab coat and closed-toe

shoes are mandatory. A

chemically resistant apron is

recommended for larger

quantities.[2][7]

Minimizes the risk of skin

exposure from spills or

contamination of personal

clothing.

Respiratory Protection

All handling should occur in a

certified chemical fume hood to

prevent inhalation of dusts or

vapors.[1][2][9]

Inadequate ventilation can

lead to respiratory tract

irritation.[10] Use of a

respirator requires specialized

training and fit-testing and

should be reserved for

emergency situations by

trained personnel.[11][12]

Emergency Protocol: Spill Management
In the event of a spill, a swift and correct response is critical to prevent wider contamination and

exposure.

Step-by-Step Spill Cleanup Protocol:
Alert and Evacuate: Immediately alert all personnel in the vicinity and evacuate the

immediate area.[1][11] Restrict access to the location.[13]
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Assess the Hazard: For a small, manageable spill where you are trained and have the

correct PPE, proceed with cleanup. For large spills, spills in poorly ventilated areas, or if the

substance is highly toxic, evacuate the area, call 911 or your institution's emergency number,

and notify your EHS department.[9][12]

Don PPE: Before approaching the spill, don the appropriate PPE as detailed in Table 2.[11]

Contain the Spill: Confine the spill to the smallest possible area.[13] For solid spills, you can

gently cover with a plastic sheet to minimize dust. For liquid solutions, use an absorbent,

non-combustible material like sand, earth, or commercial sorbent pads to dike the spill.[1][13]

Prevent any material from entering drains or sewers.[7][14]

Collect the Material: Carefully sweep or scoop the spilled solid or the absorbent material

containing the spill into a designated, leak-proof container.[1][10] Use non-sparking tools if a

flammable solvent was involved in a solution.[7]

Decontaminate: Clean the spill area with a suitable solvent (such as acetone or ethanol),

followed by a mild detergent and water.[2][11] All rinsate and cleaning materials must be

collected as hazardous waste.[2]

Package and Label Waste: Place all contaminated materials, including used PPE, into a

compatible hazardous waste container. Securely seal the container and label it clearly as

"Hazardous Waste - Spill Debris" with the full chemical name "1,2,5-Trichloro-3-
iodobenzene" and the date.[11]

Report: Report the incident to your supervisor and your institution's EHS office.[11]

Standard Disposal Plan: A Step-by-Step Guide
The proper disposal of 1,2,5-Trichloro-3-iodobenzene is a multi-step process that ensures

regulatory compliance and environmental safety.

Workflow Visualization
The following diagram outlines the decision-making and procedural flow for the proper disposal

of 1,2,5-Trichloro-3-iodobenzene waste.
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Disposal Workflow for 1,2,5-Trichloro-3-iodobenzene

Waste Generation & Segregation

Containerization & Storage

Final Disposal

Generate Waste
(e.g., unused chemical, contaminated labware)

Segregate as Halogenated
Organic Waste

Is waste mixed with
non-halogenated solvents?

Keep Separate!
Consult EHS

Yes

Select Compatible,
Leak-Proof Container

No

Attach 'Hazardous Waste' Label

List Full Chemical Name:
'1,2,5-Trichloro-3-iodobenzene'

Store in designated Satellite
Accumulation Area (SAA)

Contact Institution's
EHS Department

Provide Waste Details
(composition, quantity)

Arrange for Pickup by
Licensed Waste Contractor

High-Temperature
Incineration

Click to download full resolution via product page

Caption: Disposal workflow from waste generation to final incineration.
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Protocol for Waste Collection and Disposal:
Waste Characterization and Segregation:

Why Segregate? Halogenated organic compounds require specific disposal methods,

primarily high-temperature incineration, to neutralize the acidic gases (like HCl) produced

during combustion.[1] Mixing them with non-halogenated waste complicates and increases

the cost of disposal.

Action: Designate a specific waste container for "Halogenated Organic Waste."[2][9] Do

not mix this waste stream with non-halogenated solvents or other waste types.[2] All items

contaminated with 1,2,5-Trichloro-3-iodobenzene, including glassware rinsate, used

silica gel, and contaminated gloves or paper towels, must be placed in this container.[2]

Containerization and Labeling:

Container Selection: Use a container that is chemically compatible, in good condition,

leak-proof, and has a tightly sealing cap.[1][9]

Labeling: Proper labeling is a strict regulatory requirement. The container must be clearly

labeled with the words "Hazardous Waste".[1][2] The full chemical name, "1,2,5-Trichloro-
3-iodobenzene," must be written out; chemical formulas or abbreviations are not

acceptable.[9] If it is a mixed waste, all components must be listed.

Storage:

Location: Store the sealed waste container in a designated and secure Satellite

Accumulation Area (SAA).[1]

Conditions: The SAA should be well-ventilated, away from ignition sources, and designed

to contain any potential leaks.[1][9]

Arrangement for Final Disposal:

Contact EHS: Do not attempt to dispose of this chemical down the drain or in regular

trash. Contact your institution's EHS department or your designated hazardous waste

disposal coordinator to schedule a pickup.[1]
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Provide Information: Be prepared to provide the EHS office with all necessary information

about the waste, including its composition and volume.[1]

Treatment Method: The standard and most effective disposal method for halogenated

organic waste is high-temperature incineration in a licensed hazardous waste facility.[1]

This process ensures the complete destruction of the organic molecule.[15]

Regulatory Context
The disposal of 1,2,5-Trichloro-3-iodobenzene is governed by the Resource Conservation

and Recovery Act (RCRA) in the United States, which is administered by the EPA.

Hazardous Waste Classification: As a halogenated organic compound (HOC), this chemical

waste is classified as hazardous. Wastes containing HOCs at concentrations greater than

1,000 mg/kg are subject to specific land disposal restrictions.[16]

Potential Waste Codes: Depending on how the waste was generated, it could fall under

several EPA waste codes. For example, if used as a solvent, it could be classified under the

F-list of wastes from non-specific sources (e.g., F002 for spent halogenated solvents like

chlorobenzene).[17][18][19] Regardless of the specific code, it must be managed by a

licensed hazardous waste disposal company.[6][14]

By adhering to these rigorous procedures, researchers and laboratory professionals can

ensure the safe management and compliant disposal of 1,2,5-Trichloro-3-iodobenzene,

protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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